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Cat. No.: B15457728 Get Quote

2,2,5,5-Tetramethylheptane: A Nonpolar Solvent
Profile
For Researchers, Scientists, and Drug Development Professionals

Introduction
2,2,5,5-Tetramethylheptane is a highly branched aliphatic hydrocarbon. Its structure,

characterized by quaternary carbon atoms, results in a sterically hindered molecule with a

compact and globular shape. These features bestow upon it properties characteristic of a

nonpolar aprotic solvent. While theoretically a potential alternative to other alkane solvents like

heptane or isooctane, a comprehensive review of scientific literature reveals a significant lack

of documented applications for 2,2,5,5-tetramethylheptane as a solvent in chemical synthesis,

drug development, or other research applications.

This document provides a summary of the available physicochemical data for 2,2,5,5-
tetramethylheptane. However, due to the absence of published experimental work detailing its

use as a solvent, specific application notes and detailed experimental protocols cannot be

provided at this time. The information presented herein is intended to serve as a foundational

reference for researchers considering this solvent for novel applications.

Physicochemical Properties
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The properties of 2,2,5,5-Tetramethylheptane are summarized in the table below. These data

are compiled from established chemical databases.[1][2][3]

Property Value Source

Molecular Formula C₁₁H₂₄ [1][2]

Molecular Weight 156.31 g/mol [2]

CAS Registry Number 61868-47-1 [1][2][3]

IUPAC Name 2,2,5,5-tetramethylheptane [2]

Appearance Not available

Boiling Point Not available [2]

Melting Point Not available

Density Not available

Vapor Pressure Not available [2]

Flash Point Not available

Solubility in Water Expected to be very low

Enthalpy of Combustion -7407.4 kJ/mol (liquid) [3]

Potential Applications as a Nonpolar Solvent
Based on its chemical structure as a highly branched alkane, 2,2,5,5-tetramethylheptane can

be inferred to possess the following characteristics as a nonpolar solvent:

Low Polarity: Suitable for dissolving nonpolar and weakly polar organic compounds.

Aprotic Nature: Lacks acidic protons, making it inert in reactions involving strong bases.

Chemical Inertness: The absence of functional groups and the sterically hindered nature of

the C-H bonds suggest high stability and low reactivity.
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Potential for Low Freezing Point: The irregular, globular structure may disrupt crystal lattice

formation, potentially leading to a low freezing point.

Given these properties, 2,2,5,5-tetramethylheptane could theoretically be explored as a

solvent in the following areas:

Organic Synthesis: As a medium for reactions involving nonpolar reagents, such as certain

polymerizations, organometallic reactions, or reactions sensitive to protic solvents.

Extractions: As a potential solvent for the extraction of nonpolar natural products or for liquid-

liquid extractions.

Chromatography: As a component of the mobile phase in normal-phase chromatography.

Spectroscopy: As a non-interfering solvent for spectroscopic analysis of nonpolar analytes.

It is crucial to reiterate that these are potential applications based on chemical principles, and

there is no published data to support its efficacy in these roles.

Experimental Protocols
Due to the lack of available literature detailing the use of 2,2,5,5-tetramethylheptane as a

solvent, no established experimental protocols can be provided. Researchers wishing to

investigate this solvent would need to develop and validate their own procedures. A general

workflow for evaluating a novel nonpolar solvent is outlined below.
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General Workflow for Novel Solvent Evaluation

Phase 1: Characterization

Phase 2: Application Testing

Phase 3: Analysis & Optimization

Solubility Screening

Model Reaction
(e.g., Grignard, Wittig)

Purity Analysis (GC-MS) Physical Property Measurement
(Boiling Point, Density)

Comparative Study
(vs. Heptane, Toluene)

Work-up & Isolation

Yield & Purity Determination

Reaction Kinetics Study

Process Optimization

Click to download full resolution via product page

Caption: A generalized workflow for the evaluation of a novel nonpolar solvent.
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Safety and Handling
A formal Safety Data Sheet (SDS) for 2,2,5,5-tetramethylheptane is not readily available from

major chemical suppliers. However, based on the data for similar branched alkanes, the

following precautions should be taken:

Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, and open

flames.

Inhalation: Avoid breathing vapors. Use in a well-ventilated area or with appropriate

respiratory protection.

Skin and Eye Contact: Avoid contact with skin and eyes. Wear appropriate personal

protective equipment (PPE), including gloves and safety glasses.

Ingestion: Do not ingest.

For detailed safety information, it is recommended to refer to the SDS of structurally similar

compounds like 2,2,5,5-tetramethylhexane.[4][5]

Conclusion
2,2,5,5-Tetramethylheptane represents an unexplored nonpolar solvent. While its

physicochemical properties suggest potential utility in various applications, the current body of

scientific literature is silent on its practical use. The information provided here serves as a

starting point for researchers who may be interested in pioneering the use of this solvent and

characterizing its performance against more conventional nonpolar media. Any investigation

into its applications would require rigorous, de novo experimental design and validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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